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Compound of Interest

Compound Name: 3-Cyclopentylphenol
CAS No.: 60834-87-9
Cat. No.: B3192086
- J

3-Cyclopentylphenol, a substituted phenolic compound, presents a molecular architecture
that is of significant interest in the fields of medicinal chemistry and materials science. Its
structure, which marries a hydrophilic phenol group with a moderately sized, nonpolar
cyclopentyl substituent, imparts a nuanced solubility profile that is critical for its application in
various contexts. In drug development, for instance, the solubility of a lead compound is a
determining factor in its bioavailability and formulation. A comprehensive understanding of the
solubility of 3-Cyclopentylphenol in a diverse range of organic solvents is therefore not merely
academic; it is a foundational piece of knowledge for any researcher or scientist looking to
harness its potential.

This technical guide provides an in-depth exploration of the solubility of 3-Cyclopentylphenol.
We will delve into the theoretical underpinnings of its solubility, offer a predicted solubility profile
across a spectrum of common organic solvents, and provide a detailed, field-proven
experimental protocol for the precise determination of its solubility. This document is designed
to be a practical and authoritative resource, empowering researchers to make informed
decisions in their experimental designs and synthetic strategies.

Physicochemical Profile of 3-Cyclopentylphenol

To understand the solubility of 3-Cyclopentylphenol, we must first consider its intrinsic
physicochemical properties. These properties are the primary determinants of its behavior in
different solvent environments.
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Property Value Source
Molecular Formula C11H140
Molecular Weight 162.23 g/mol

Not specified, likely a solid or ]
Appearance o General chemical knowledge
liquid at room temperature

Estimated based on phenol's

pKa ~10
pKa of 9.95

The molecular structure of 3-Cyclopentylphenol is characterized by a polar phenolic hydroxyl
group capable of hydrogen bonding, and a nonpolar cyclopentyl group which contributes to its
lipophilicity. The interplay between these two features is the key to its solubility.
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Shake-Flask Solubility Determination Workflow

1. Add excess 3-Cyclopentylphenol
and solvent to vials

'

2. Equilibrate on shaker
at constant temperature

'

3. Allow excess solid to settle

:

4. Withdraw and filter supernatant

:

5. Dilute aliquot accurately

:

6. Analyze by HPLC

'

7. Calculate solubility from
calibration curve
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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